Cas no 1496680-54-6 (3-[2,2,2-trifluoro-N-(3-hydroxypropyl)acetamido]propanoic acid)

• Product Name: 3-[2,2,2-trifluoro-N-(3-hydroxypropyl)acetamido]propanoic acid
• CAS No: 1496680-54-6
• MF: C₈H₁₂F₃NO₄
• MW: 243.180393218994
• CID: 6094964
• PubChem ID: 82325822
• Update Time: 2024-01-13

3-[2,2,2-trifluoro-N-(3-hydroxypropyl)acetamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1496680-54-6
• EN300-6974009
• 3-[2,2,2-trifluoro-N-(3-hydroxypropyl)acetamido]propanoic acid

• Inchi： 1S/C8H12F3NO4/c9-8(10,11)7(16)12(3-1-5-13)4-2-6(14)15/h13H,1-5H2,(H,14,15)
• InChI Key： XNJSYNUYFRGLEX-UHFFFAOYSA-N
• SMILES： FC(C(N(CCC(=O)O)CCCO)=O)(F)F

Computed Properties

• Exact Mass: 243.07184235g/mol
• Monoisotopic Mass: 243.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides